1,4-dimethyl-1H-1,2,3-triazole
Cat. No. B1339268
M. Wt: 97.12 g/mol
InChI Key: OJAWOLWHEQUTDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08946278B2
Procedure details
A solution of 1,4-dimethyl-1,2,3-triazole (0.56 g, 5.77 mmol) in THF (5 mL) was added dropwise to a solution of BuLi (2.77 ml, 6.92 mmol, 2.5 M in hexane) in 30 mL of THF at −78° C. under N2. The resulting cloudy mixture was stirred at −70° C. for 1 h. Then tributyltinchloride (1.711 ml, 6.34 mmol) was added. The reaction mixture became clear and was stirred at this temperature for 30 min, and gradually warmed to rt. To the reaction mixture was added 10 ml of NH4Cl and 10 ml of water. The reaction mixture was extracted with ether. The combined organic layers were washed with brine, dried over Na2SO4, and concentrated. The residue was purified on FCC (20% EA/Hexane) to give 1.7 g of a clear liquid (73%). LC-MS (ES) m/z=388 (M+H)+, 1H NMR (CDCl3, 400 MHz) δ 4.05 (s, 3H), 2.38 (s, 3H), 1.5-0.9 (m, 27H)
Name
tributyltinchloride
Quantity
1.711 mL
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[CH:6]=[C:5]([CH3:7])[N:4]=[N:3]1.[Li]CCCC.[CH2:13]([Sn:17](Cl)([CH2:22][CH2:23][CH2:24][CH3:25])[CH2:18][CH2:19][CH2:20][CH3:21])[CH2:14][CH2:15][CH3:16].[NH4+].[Cl-]>C1COCC1.O>[CH3:1][N:2]1[C:6]([Sn:17]([CH2:18][CH2:19][CH2:20][CH3:21])([CH2:22][CH2:23][CH2:24][CH3:25])[CH2:13][CH2:14][CH2:15][CH3:16])=[C:5]([CH3:7])[N:4]=[N:3]1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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0.56 g
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Type
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reactant
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Smiles
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CN1N=NC(=C1)C
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Name
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Quantity
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2.77 mL
|
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
|
30 mL
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Type
|
solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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tributyltinchloride
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Quantity
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1.711 mL
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Type
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reactant
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Smiles
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C(CCC)[Sn](CCCC)(CCCC)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-70 °C
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Stirring
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Type
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CUSTOM
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Details
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The resulting cloudy mixture was stirred at −70° C. for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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was stirred at this temperature for 30 min
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Duration
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30 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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gradually warmed to rt
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EXTRACTION
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Type
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EXTRACTION
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Details
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The reaction mixture was extracted with ether
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
The residue was purified on FCC (20% EA/Hexane)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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CN1N=NC(=C1[Sn](CCCC)(CCCC)CCCC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.7 g | |
| YIELD: PERCENTYIELD | 73% | |
| YIELD: CALCULATEDPERCENTYIELD | 76.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
